Cas no 1034-24-8 (Benzene,1,1'-(1,2-ethanediyl)bis[4-isocyanato-)

• Product Name: Benzene,1,1'-(1,2-ethanediyl)bis[4-isocyanato-
• CAS No: 1034-24-8
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 145402
• PubChem ID: 98619
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-ethanediyl)bis[4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• (Bibenzyl-4,4'-diyl)diisocyanate
• 1-isocyanato-4-[2-(4-isocyanatophenyl)ethyl]benzene
• 1,1'-ethane-1,2-diylbis(4-isocyanatobenzene)
• 4,4'-dibenzyl diisocyanate
• 4,4'-Dibenzyl-diisocyanat
• AC1L40AR
• AC1Q6BMO
• AR-1B4755
• Bibenzyl-4,4'-diyl diisocyanate
• Dibenyldiisocyanate
• Dibenzyl-4.4'-diisocyanat
• KST-1A9675
• NSC154135
• 4,4'-Bibenzyldiyldiisocyanate
• 1,2-Bis(4-isocyanatophenyl)ethane
• 4,4'-Ethylenebis(isocyanatobenzene)
• 4,4'-Ethylenebis(1-isocyanatobenzene)
• Ethylenebis(4,1-phenylene)bisisocyanate
• Benzene, 1,1'-(1,2-ethanediyl)bis[4-isocyanato-
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-isocyanato-
• NSC 154135
• 4,4'-dimethylenebisphenyl isocyanate
• 1034-24-8
• NSC-154135
• DTXSID50145814
• SCHEMBL733010
• Benzene,1,1'-(1,2-ethanediyl)bis[4-isocyanato-

• Inchi： 1S/C16H12N2O2/c19-11-17-15-7-3-13(4-8-15)1-2-14-5-9-16(10-6-14)18-12-20/h3-10H,1-2H2
• InChI Key： DISUAGIHWSSUGM-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)CCC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 370.9°C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.58
• PSA: 58.86
• LogP: 3.40640